Cas no 2361641-84-9 (N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide)
N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-Methoxy-5-(2-pyridinyl)phenyl]-2-propenamide
- N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide
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- Inchi: 1S/C15H14N2O2/c1-3-15(18)17-13-10-11(7-8-14(13)19-2)12-6-4-5-9-16-12/h3-10H,1H2,2H3,(H,17,18)
- InChI Key: NKNFFYLEAADAHI-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C2=NC=CC=C2)=CC=C1OC)(=O)C=C
Experimental Properties
- Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 474.1±45.0 °C(Predicted)
- pka: 12.66±0.70(Predicted)
N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26587841-1.0g |
N-[2-methoxy-5-(pyridin-2-yl)phenyl]prop-2-enamide |
2361641-84-9 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26587841-1g |
N-[2-methoxy-5-(pyridin-2-yl)phenyl]prop-2-enamide |
2361641-84-9 | 90% | 1g |
$0.0 | 2023-09-13 |
N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide
Research Briefing on N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide (CAS: 2361641-84-9)
N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide (CAS: 2361641-84-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have explored its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.
The compound's structure, featuring a methoxy-substituted phenyl ring linked to a pyridinyl group via an acrylamide moiety, suggests its potential as a versatile scaffold for drug development. Researchers have hypothesized that this structural configuration may enable selective binding to specific biological targets, thereby minimizing off-target effects. Preliminary in vitro studies have demonstrated its ability to inhibit key signaling pathways involved in inflammation and oncogenesis, positioning it as a candidate for further investigation in autoimmune diseases and cancer therapy.
Recent advancements in synthetic chemistry have facilitated the scalable production of N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide, enabling more comprehensive preclinical evaluations. A study published in the Journal of Medicinal Chemistry (2023) reported the compound's high binding affinity for the JAK-STAT pathway components, with IC50 values in the low micromolar range. These findings underscore its potential as a modulator of immune responses and inflammatory processes. Additionally, molecular docking simulations have revealed favorable interactions with the ATP-binding sites of several kinases, further supporting its therapeutic relevance.
In vivo studies using murine models have provided preliminary evidence of the compound's bioavailability and tolerability. Pharmacokinetic analyses indicated a favorable half-life and tissue distribution profile, with minimal observed toxicity at therapeutic doses. These results are particularly encouraging for its potential application in chronic inflammatory conditions, where long-term drug administration is often required. However, further optimization of its physicochemical properties may be necessary to enhance its metabolic stability and reduce potential drug-drug interactions.
Despite these promising findings, several challenges remain to be addressed. The compound's exact mechanism of action at the molecular level requires further elucidation, and its selectivity over closely related kinases needs to be thoroughly characterized. Additionally, the development of robust analytical methods for quantifying the compound in biological matrices is essential for advancing its clinical translation. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the progression of N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide from bench to bedside.
In conclusion, N-2-methoxy-5-(pyridin-2-yl)phenylprop-2-enamide (CAS: 2361641-84-9) represents a promising candidate for therapeutic development, with demonstrated potential in modulating critical biological pathways. Ongoing research efforts are focused on optimizing its pharmacological properties and expanding its therapeutic applications. As the field advances, this compound may emerge as a valuable tool for addressing unmet medical needs in inflammation and oncology.
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